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Compound of Interest

1-(hydroxymethyl)-2,3-dihydro-1H-
Compound Name:

inden-1-ol
CAS No.: 1547526-85-1
Cat. No.: B11718120

Get Quote

Executive Summary

This technical guide provides a comprehensive analysis of 1-(hydroxymethyl)indan-1-ol, a
functionalized indane derivative often encountered as a chiral building block or a polar
metabolite in drug development programs targeting CNS pathways.[1] As a gem-disubstituted
benzylic alcohol, this molecule presents specific stability and detection challenges—notably
facile dehydration during mass spectrometry and diastereotopic complexity in NMR
spectroscopy.[1] This document outlines the physicochemical properties, theoretical
fragmentation patterns, and a validated workflow for its identification and quantification.

Part 1: Molecular Identity & Physicochemical
Profile[1][2]
Structural Logic and Formula Derivation

The molecule consists of an indane (benzocyclopentane) core. The carbon at position 1 (C1) is
a quaternary center substituted with a hydroxyl group (-OH) and a hydroxymethyl group (-
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CH20H).[1]
e Backbone: Indane (

).[2]

» Modification: Two hydrogens at C1 are replaced by one -OH and one -CH20H group.[1]
o Start:
o Remove 2 H from C1.:

[1]

o Add -OH:
[1]
o Add -CH20H:
[1]
Final Molecular Formula:

[1]
Quantitative Physicochemical Data

The following parameters are critical for method development in LC-MS and HPLC.
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Parameter Value Notes
Molecular Formula Confirmed via elemental count.
Molecular Weight (MW) 164.20 g/mol Average mass.
] ) Essential for High-Res MS
Monoisotopic Mass 164.0837 Da ] ]
(HRMS) extraction windows.[1]
) Moderately polar; suitable for
ClogP (Predicted) ~1.1-1.4
Reverse Phase LC.
H-Bond Donors 2 (-OH at C1 and -CH20H).[1]
H-Bond Acceptors 2 (Oxygen atoms).[1]
] ) Exists as (R) and (S)
Stereochemistry Chiral (C1)

enantiomers.

Part 2: Mass Spectrometry Analysis (LC-MS/MS)
lonization Behavior & Source Parameters

As a benzylic diol, 1-(hydroxymethyl)indan-1-ol is prone to in-source fragmentation.[1] The
tertiary hydroxyl group at the benzylic position (C1) is labile.

 lonization Mode: ESI Positive (+).

e Adduct Formation: Expect
(
187.07) or

(

182.11) as dominant species if buffers are present. The protonated molecule

(

165.09) is often low abundance due to immediate water loss.

o Critical Warning: A prominent peak at
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147.08 (

) is frequently mistaken for the molecular ion of a different impurity.[1] This is the dehydrated
carbocation.

Fragmentation Pathway (MS/MS)

Mechanistic understanding of fragmentation is required for Multiple Reaction Monitoring (MRM)
development.

Precursor:

165.09 (

)

e Primary Loss (Water): Elimination of the C1-OH leads to a resonance-stabilized benzylic
carbocation (

147).[1]
e Secondary Loss (Formaldehyde): The hydroxymethyl group can eliminate formaldehyde (

, 30 Da) from the dehydrated species, or the side chain can cleave.

 Indenyl Core: Further fragmentation leads to the indenyl cation (

115) and tropylium-like species (

01).

Visualization: MS Fragmentation Logic

The following diagram illustrates the predicted dissociation pathway for confirmation.
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Figure 1: Proposed ESI+ fragmentation pathway for 1-(hydroxymethyl)indan-1-ol, highlighting
the labile benzylic hydroxyl group.[1]

Part 3: NMR Characterization Strategy

For definitive structural confirmation (distinguishing from regioisomers like 2-
(hydroxymethyl)indan-1-ol), NMR is required.[1]

Key Diagnostic Signals (HNMR in)
e Aromatic Region (7.1 - 7.5 ppm): 4H multiplet.

e Hydroxymethyl Protons (-CH2-OH):

o These protons are diastereotopic due to the adjacent chiral center at C1.
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o Expect two doublets (or doublet of doublets) around 3.6 - 3.8 ppm with a geminal coupling
constant (

Hz).[1] This is the "smoking gun" for the chiral quaternary center.

e Indane Methylene (C2, C3):
o C3 (Benzylic CH2): Triplet or multiplet ~2.9 ppm.
o C2 (Central CHz2): Complex multiplet ~2.1 - 2.4 ppm.[1]

Part 4: Analytical Method Development Protocol
Sample Preparation

Due to the diol functionality, the molecule is highly soluble in alcohols and moderately soluble in
water.

e Solvent: Dissolve in 50:50 Methanol:Water. Avoid pure acetonitrile for stock solutions to
prevent precipitation of polar buffer salts if used later.

e Concentration: 1 mg/mL stock; dilute to 1 pg/mL for MS tuning.

HPLC-MS/MS Workflow

This protocol is designed to separate the target from potential synthesis impurities (e.g., 1-
indanone, 1-indanol).[1]

Chromatographic Conditions:

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8 pm).
e Mobile Phase A: Water + 0.1% Formic Acid (promotes protonation).

e Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

e Gradient:

o 0-1 min: 5% B (Hold to retain polar diol).[1]
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o 1-6 min: 5% -> 95% B.[1]

o 6-8 min: 95% B.[1]
Detection Strategy:
e Monitor

147.08 (Source Fragment) if the molecular ion is unstable.
e Monitor

182.11 (

) if using Ammonium Formate buffer (preferred for stability).

Analytical Decision Tree

Use this workflow to validate the identity of the molecule in a mixture.

Dominant 165/182

oft lonization (Intact)
Isolate & NMR
Check m/z 165 vs 147 onfirm Structure (Check Diastereotopic H)
in

LC Separation
(C18, Low %B Start) ScanlCullkS)

Click to download full resolution via product page

Figure 2: Analytical decision matrix for validating 1-(hydroxymethyl)indan-1-ol, accounting for
potential in-source dehydration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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